1-[3-(2,4-dichlorophenyl)acryloyl]-4-phenylpiperazine

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-1-(4-phenylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H18Cl2N2O/c20-16-8-6-15(18(21)14-16)7-9-19(24)23-12-10-22(11-13-23)17-4-2-1-3-5-17/h1-9,14H,10-13H2/b9-7+
• InChI Key: UUPMDZAIRSSAML-VQHVLOKHSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N2O
• Molecular Weight: 361.3 g/mol

Description

1-[3-(2,4-dichlorophenyl)acryloyl]-4-phenylpiperazine, commonly known as DCPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCPP is a piperazine derivative that has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of DCPP involves its interaction with neurotransmitter receptors in the brain. DCPP has been shown to bind to serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This binding results in the modulation of neurotransmitter release, leading to changes in neuronal activity.
Biochemical and Physiological Effects:
DCPP has been shown to have various biochemical and physiological effects. In vitro studies have shown that DCPP can modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. In vivo studies have shown that DCPP can modulate the activity of various brain regions, including the prefrontal cortex and the hippocampus. DCPP has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

DCPP has several advantages for lab experiments, including its high purity and stability. However, DCPP also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of DCPP. One potential direction is the development of new drugs based on the structure of DCPP for the treatment of various diseases. Another potential direction is the study of the interaction of DCPP with other neurotransmitter receptors. Additionally, the study of the long-term effects of DCPP on brain function and behavior is an important area of future research.

Scientific Research Applications

DCPP has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, DCPP has been studied for its potential use as a lead compound for the development of new drugs for the treatment of various diseases. In neuroscience, DCPP has been studied for its potential use as a tool for the study of neurotransmitter receptors. In pharmacology, DCPP has been studied for its potential use as a reference compound for the development of new drugs.